Cas no 2138055-91-9 (4-(5-Chloro-2-methylcyclohexyl)-2-methylfuran)

• Product Name: 4-(5-Chloro-2-methylcyclohexyl)-2-methylfuran
• CAS No: 2138055-91-9
• MF: C₁₂H₁₇ClO
• MW: 212.715782880783
• CID: 6422673
• PubChem ID: 165792636
• Update Time: 2025-05-19

4-(5-Chloro-2-methylcyclohexyl)-2-methylfuran Chemical and Physical Properties

Names and Identifiers

• 4-(5-chloro-2-methylcyclohexyl)-2-methylfuran
• 2138055-91-9
• EN300-1157233
• 4-(5-Chloro-2-methylcyclohexyl)-2-methylfuran

• Inchi： 1S/C12H17ClO/c1-8-3-4-11(13)6-12(8)10-5-9(2)14-7-10/h5,7-8,11-12H,3-4,6H2,1-2H3
• InChI Key： SDICFOXILGRVHF-UHFFFAOYSA-N
• SMILES： ClC1CCC(C)C(C2=COC(C)=C2)C1

Computed Properties

• Exact Mass: 212.0967929g/mol
• Monoisotopic Mass: 212.0967929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 13.1Ų

Additional information on 4-(5-Chloro-2-methylcyclohexyl)-2-methylfuran

Introduction to 4-(5-Chloro-2-methylcyclohexyl)-2-methylfuran (CAS No. 2138055-91-9)

4-(5-Chloro-2-methylcyclohexyl)-2-methylfuran, identified by the Chemical Abstracts Service Number (CAS No.) 2138055-91-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of furan derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural features of 4-(5-Chloro-2-methylcyclohexyl)-2-methylfuran, particularly the presence of a chloro-substituted cyclohexyl group and a methylfuran moiety, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for synthetic chemistry and pharmacological exploration.

The compound's molecular structure consists of a furan ring substituted with a methyl group at the 2-position and an alkyl chain linked to a chloro-substituted cyclohexane ring at the 4-position. This arrangement imparts both steric hindrance and electronic effects that can influence its interactions with biological targets. The chloro group, in particular, is a common pharmacophore that enhances lipophilicity and can participate in hydrogen bonding or halogen bonding interactions, which are crucial for drug-receptor binding affinity.

In recent years, there has been growing interest in furan derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential as antimicrobial, anti-inflammatory, antiviral, and anticancer agents. The structural motif of 4-(5-Chloro-2-methylcyclohexyl)-2-methylfuran aligns well with this trend, as it combines elements known to enhance bioactivity. For instance, the cyclohexyl ring provides rigidity to the molecule, while the chloro substituent can modulate electronic properties, thereby fine-tuning its pharmacological profile.

One of the most compelling aspects of 4-(5-Chloro-2-methylcyclohexyl)-2-methylfuran is its utility as a building block in drug discovery. Its structural complexity allows for modifications at multiple sites, enabling chemists to explore a wide range of derivatives with tailored properties. This flexibility has been exploited in several research studies aimed at identifying novel therapeutic agents. For example, researchers have utilized this compound as a precursor in synthesizing analogs that exhibit enhanced binding affinity or selectivity for specific biological targets.

The synthesis of 4-(5-Chloro-2-methylcyclohexyl)-2-methylfuran involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include Friedel-Crafts alkylation followed by functional group transformations such as chlorination and methylation. Advanced techniques like catalytic hydrogenation and cross-coupling reactions may also be employed to introduce additional substituents or modify existing ones. The development of efficient synthetic protocols is essential for large-scale production and further exploration of this compound's potential.

From a pharmacological perspective, 4-(5-Chloro-2-methylcyclohexyl)-2-methylfuran has shown promise in preclinical studies as a lead compound for various therapeutic applications. Its ability to interact with biological macromolecules suggests that it could modulate pathways involved in disease progression. For instance, studies have indicated that furan derivatives can inhibit enzymes or receptors implicated in inflammation and cancer metabolism. The chloro-substituted cyclohexyl moiety may play a critical role in these interactions by enhancing binding affinity or altering conformational dynamics.

The integration of computational chemistry and high-throughput screening has accelerated the discovery process for compounds like 4-(5-Chloro-2-methylcyclohexyl)-2-methylfuran. Molecular modeling techniques allow researchers to predict binding modes and affinity profiles before conducting experimental validation. This approach not only saves time but also provides insights into structural optimization strategies. Additionally, bioinformatics tools have been used to identify potential targets based on known druggable pockets or hotspots within biological systems.

In conclusion, 4-(5-Chloro-2-methylcyclohexyl)-2-methylfuran (CAS No. 2138055-91-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its role as a versatile scaffold for drug development underscores its importance in modern medicinal research. As our understanding of disease mechanisms continues to evolve, compounds like this one will remain at the forefront of efforts to discover novel therapeutic interventions.